Piperidin-1-yl(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone

• IUPAC Name: piperidin-1-yl(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone
• InChI: InChI=1S/C14H19NOS/c16-14(15-8-4-1-5-9-15)13-10-11-6-2-3-7-12(11)17-13/h10H,1-9H2
• InChI Key: JJWDMFCSANQNFY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC3=C(S2)CCCC3
• Molecular Formula: C14H19NOS
• Molecular Weight: 249.37 g/mol

Description

Piperidin-1-yl(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)methanone is a chemical compound that has been widely used in scientific research. This compound is also known as TTA-A2 and is a potent antagonist of the transient receptor potential ankyrin 1 (TRPA1) channel. The TRPA1 channel is known to play a crucial role in various physiological and pathological processes, including pain perception, inflammation, and oxidative stress. The use of TTA-A2 has been shown to be a valuable tool in studying the TRPA1 channel and its role in these processes.

Mechanism of Action

The mechanism of action of TTA-A2 involves its ability to block the TRPA1 channel. The TRPA1 channel is known to be activated by a variety of stimuli, including oxidative stress, inflammation, and certain chemicals. The activation of the TRPA1 channel leads to the influx of calcium ions into cells, which can trigger various physiological and pathological processes. TTA-A2 blocks the TRPA1 channel, thereby preventing the influx of calcium ions and reducing the activation of the channel.
Biochemical and Physiological Effects:
The use of TTA-A2 has been shown to have several biochemical and physiological effects. One of the key effects of TTA-A2 is its ability to reduce pain perception. This has been demonstrated in various animal models of pain, where the use of TTA-A2 has been shown to reduce pain behavior. TTA-A2 has also been shown to reduce inflammation and oxidative stress in various animal models.

Advantages and Limitations for Lab Experiments

One of the key advantages of using TTA-A2 in lab experiments is its specificity for the TRPA1 channel. This allows researchers to study the role of the TRPA1 channel in various physiological and pathological processes with greater precision. However, one of the limitations of using TTA-A2 is its potency, which can make it difficult to use in some experiments. Additionally, the use of TTA-A2 can be expensive, which can limit its use in some labs.

Future Directions

There are several future directions for the use of TTA-A2 in scientific research. One area of interest is the role of the TRPA1 channel in cancer. Recent studies have suggested that the TRPA1 channel may play a role in cancer cell proliferation and survival. The use of TTA-A2 may help researchers gain a better understanding of this process and identify potential targets for cancer therapy. Another area of interest is the role of the TRPA1 channel in neurodegenerative diseases. The TRPA1 channel has been implicated in the pathogenesis of diseases such as Alzheimer's and Parkinson's. The use of TTA-A2 may help researchers identify potential targets for the treatment of these diseases.

Synthesis Methods

The synthesis of TTA-A2 involves several steps, including the reaction of 2-bromo-4,5,6,7-tetrahydro-1-benzothiophene with piperidine, followed by the reaction of the resulting compound with benzaldehyde. The final product is obtained by purification using column chromatography.

Scientific Research Applications

TTA-A2 has been extensively used in scientific research to study the TRPA1 channel and its role in various physiological and pathological processes. Some of the key areas where TTA-A2 has been used include pain perception, inflammation, and oxidative stress. The use of TTA-A2 has helped researchers gain a better understanding of the TRPA1 channel and its role in these processes.